Cas no 898753-90-7 (1-(2-chloro-4-fluoro-phenyl)-3-(2,5-dimethylphenyl)propan-1-one)

• Product Name: 1-(2-chloro-4-fluoro-phenyl)-3-(2,5-dimethylphenyl)propan-1-one
• CAS No: 898753-90-7
• MF: C₁₇H₁₆ClFO
• MW: 290.759747505188
• CID: 1946457
• PubChem ID: 24726359
• Update Time: 2025-05-23

1-(2-chloro-4-fluoro-phenyl)-3-(2,5-dimethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2'-CHLORO-3-(2,5-DIMETHYLPHENYL)-4'-FLUOROPROPIOPHENONE
• 1-(2-chloro-4-fluoro-phenyl)-3-(2,5-dimethylphenyl)propan-1-one
• LogP
• 1-(2-chloro-4-fluorophenyl)-3-(2,5-dimethylphenyl)propan-1-one
• 1-(2-Chloro-4-fluorophenyl)-3-(2,5-dimethylphenyl)-1-propanone
• DTXSID10644752
• AKOS016022251
• MFCD03843747
• 898753-90-7

• MDL： MFCD03843747
• Inchi： 1S/C17H16ClFO/c1-11-3-4-12(2)13(9-11)5-8-17(20)15-7-6-14(19)10-16(15)18/h3-4,6-7,9-10H,5,8H2,1-2H3
• InChI Key： DQSYWDZRMJGNRR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CCC1C=C(C)C=CC=1C)=O)F

Computed Properties

• Exact Mass: 290.08700
• Monoisotopic Mass: 290.0873710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.177
• Boiling Point: 398.3°C at 760 mmHg
• Flash Point: 194.7°C
• Refractive Index: 1.56
• PSA: 17.07000
• LogP: 4.91140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 1-(2-chloro-4-fluoro-phenyl)-3-(2,5-dimethylphenyl)propan-1-one

1-(2-Chloro-4-fluoro-phenyl)-3-(2,5-dimethylphenyl)propan-1-one (CAS No. 898753-90-7): A Comprehensive Overview of Its Properties and Applications

The compound 1-(2-chloro-4-fluoro-phenyl)-3-(2,5-dimethylphenyl)propan-1-one (CAS No. 898753-90-7) is a specialized organic molecule that has garnered significant attention in the fields of pharmaceutical research and material science. With its unique structural features, including a chloro-fluoro-phenyl group and a dimethylphenyl moiety, this compound exhibits distinct chemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in its potential uses, particularly in drug discovery and advanced material synthesis.

One of the most frequently searched questions about 1-(2-chloro-4-fluoro-phenyl)-3-(2,5-dimethylphenyl)propan-1-one relates to its synthesis and purification methods. The compound is typically synthesized through a multi-step organic reaction process, involving the condensation of appropriate aromatic precursors. Its CAS number 898753-90-7 serves as a unique identifier in chemical databases, ensuring accurate referencing in scientific literature and regulatory documents. The presence of both chloro and fluoro substituents on the phenyl ring enhances its reactivity, making it a versatile intermediate in organic chemistry.

In recent years, the demand for fluorinated compounds like 1-(2-chloro-4-fluoro-phenyl)-3-(2,5-dimethylphenyl)propan-1-one has surged due to their applications in the development of bioactive molecules. Fluorination is a hot topic in medicinal chemistry, as it often improves the pharmacokinetic properties of drug candidates. This compound's 2,5-dimethylphenyl group further contributes to its stability and lipophilicity, traits highly sought after in pharmaceutical design. Researchers are exploring its potential as a building block for novel therapeutics targeting a range of diseases.

Another area of interest is the compound's role in material science. The combination of aromatic rings and halogen atoms in 1-(2-chloro-4-fluoro-phenyl)-3-(2,5-dimethylphenyl)propan-1-one makes it a candidate for creating advanced polymers and liquid crystals. These materials are crucial for developing next-generation electronic devices, such as flexible displays and organic light-emitting diodes (OLEDs). The compound's ability to influence molecular packing and intermolecular interactions is a key focus of ongoing studies.

From an analytical perspective, CAS No. 898753-90-7 is characterized using techniques like nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods confirm its purity and structural integrity, which are critical for research and industrial applications. The compound's molecular weight and solubility profile are also frequently queried by scientists, as these parameters determine its suitability for specific reactions or formulations.

Environmental and safety considerations are also important when working with 1-(2-chloro-4-fluoro-phenyl)-3-(2,5-dimethylphenyl)propan-1-one. While it is not classified as a hazardous material, proper handling procedures should always be followed to minimize risks. The compound's biodegradability and ecotoxicity are subjects of ongoing research, aligning with the growing emphasis on sustainable chemistry practices.

In summary, 1-(2-chloro-4-fluoro-phenyl)-3-(2,5-dimethylphenyl)propan-1-one (CAS No. 898753-90-7) is a multifaceted compound with promising applications in pharmaceuticals and materials science. Its unique structural attributes, including the chloro-fluoro-phenyl and dimethylphenyl groups, make it a valuable tool for researchers. As interest in fluorinated compounds and aromatic ketones continues to rise, this compound is poised to play a pivotal role in advancing scientific and technological innovations.